Cas no 1256573-07-5 (9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]-)

• Product Name: 9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]-
• CAS No: 1256573-07-5
• MF: C₄₂H₃₁NO₂P₂
• MW: 643.648572206497
• CID: 4541768
• Update Time: 2026-04-13

9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]-
• 9-(3,5-Bis(diphenylphosphoryl)phenyl)-9H -carbazole
• CzPO2
• (5-(9H-Carbazol-9-yl)-1,3-phenylene)bis(diphenylphosphine oxide)

Additional information on 9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]-

9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]- (CAS No. 1256573-07-5): A Comprehensive Overview

9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]- (CAS No. 1256573-07-5) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structural features, which include a carbazole core and two diphenylphosphinyl groups attached to a phenyl ring. These structural elements endow the compound with a range of interesting properties and potential applications.

The carbazole moiety is a well-known heterocyclic aromatic compound with a tricyclic structure consisting of two benzene rings fused to a pyrrole ring. Carbazoles are widely used in the synthesis of various functional materials due to their excellent photophysical properties and stability. In the context of 9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]-, the carbazole core serves as a robust scaffold that can be functionalized to enhance its performance in different applications.

The presence of diphenylphosphinyl groups in the structure of this compound is particularly noteworthy. Phosphine ligands are essential components in transition metal catalysis, where they play a crucial role in stabilizing metal complexes and modulating their reactivity. The diphenylphosphinyl groups in 9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]- not only enhance its catalytic activity but also improve its solubility and electronic properties.

Recent studies have highlighted the potential of 9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]- in various advanced applications. For instance, researchers have explored its use as a ligand in palladium-catalyzed cross-coupling reactions, which are fundamental processes in organic synthesis for the formation of carbon-carbon bonds. The unique electronic properties of this compound make it an excellent candidate for improving the efficiency and selectivity of these reactions.

In the field of materials science, 9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]- has shown promise as a building block for the development of organic light-emitting diodes (OLEDs). The carbazole core is known for its excellent electron-transporting properties, while the diphenylphosphinyl groups can enhance the hole-transporting capabilities of the material. This dual functionality makes it an attractive candidate for improving the performance and stability of OLED devices.

The pharmaceutical industry has also taken an interest in compounds like 9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]-. Carbazoles have been studied for their potential therapeutic applications due to their ability to modulate various biological processes. For example, some carbazole derivatives have shown promising anti-inflammatory and anticancer activities. The presence of phosphine ligands in this compound could potentially enhance its biological activity by altering its pharmacokinetic properties or by facilitating its interaction with specific biological targets.

In terms of synthesis, several methods have been reported for the preparation of 9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]-. One common approach involves the coupling of a carbazole derivative with a bis(diphenylphosphine) reagent using transition metal catalysts such as palladium or nickel. These synthetic routes are often optimized to achieve high yields and purity levels, making them suitable for large-scale production.

The characterization of 9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]- typically involves a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound, which is crucial for both academic research and industrial applications.

In conclusion, 9H-Carbazole, 9-[3,5-bis(diphenylphosphinyl)phenyl]- (CAS No. 1256573-07-5) is a versatile compound with significant potential in multiple fields. Its unique combination of structural features makes it an attractive candidate for applications ranging from catalysis and materials science to pharmaceutical research. Ongoing research continues to uncover new possibilities for this fascinating molecule, further solidifying its importance in modern chemistry.